6-chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide

• Molecular Formula: C17H10ClN5O3
• Molecular Weight: 367.7 g/mol
• SMILES: C1=CC(=CC=C1NC(=O)C2=CC(=O)C3=C(O2)C=CC(=C3)Cl)N4N=CN=N4
• InChI: InChI=1S/C17H10ClN5O3/c18-10-1-6-15-13(7-10)14(24)8-16(26-15)17(25)21-11-2-4-12(5-3-11)23-20-9-19-22-23/h1-9H,(H,21,25)
• InChIKey: XXWCSPOXWOWEJY-UHFFFAOYSA-N

6-Chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide: Compound Identity and Pharmacophore Context for Scientific Procurement

6-Chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide (CAS 905784-42-1; molecular formula C₁₇H₁₀ClN₅O₃; MW 367.7 g/mol) is a synthetic small molecule belonging to the chromone-2-carboxamide class, distinguished by a 6-chloro substituent on the benzopyran-4-one core and an N-[4-(2H-tetrazol-2-yl)phenyl] carboxamide side chain . The 2H-tetrazol-2-yl regioisomeric linkage to the para position of the anilide phenyl ring is a defining structural feature that differentiates it from the more commonly explored N-(1H-tetrazol-5-yl)carboxamide motif found in antiallergic chromone series [1]. This compound sits at the intersection of two validated pharmacophore families: the chromone-2-carboxamide scaffold, for which SAR studies have demonstrated cytotoxic and 5-lipoxygenase (5-LOX) inhibitory activities [2], and the N-phenyltetrazole moiety, which serves as a metabolically stable carboxylic acid bioisostere capable of modulating physicochemical properties and target engagement [1].

Scaffold Chromone-2-carboxamide core with 6-chloro substitution for SAR profiling and cell-model endpoint studies

Tetrazole motif 2H-tetrazol-2-yl regioisomer as a metabolically stable carboxylic acid bioisostere for target-engagement assays

Screening context Supports cytotoxicity, 5-LOX inhibition, and anti-infective screening workflows

• [1] Ellis GP, Shaw D. Benzopyrones. 14. Synthesis and antiallergic properties of some N-tetrazolylcarboxamides and related compounds. J Med Chem. 1978;21(11):1120-1126. doi:10.1021/jm00209a006. PMID: 82617. View Source
• [2] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. doi:10.1007/s00044-016-1691-y. View Source

Why Generic Substitution Fails for 6-Chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide: Structural Uniqueness Precludes Simple Analog Swapping

Chromone-2-carboxamide derivatives bearing tetrazole-containing side chains cannot be interchanged without risking loss of target activity or alteration of ADME properties, because multiple structural variables independently govern biological outcome. Published SAR on the chromone-2-carboxamide series demonstrates that the nature of the 6-position substituent (e.g., -Cl vs -F vs -H vs -CH₃) on the chromone nucleus directly modulates antiproliferative potency against MCF-7, OVCAR, IGROV, and HCT-116 cancer cell lines [1]. Simultaneously, the tetrazole regioisomeric attachment (2H-tetrazol-2-yl vs 1H-tetrazol-5-yl) and its linkage topology to the phenyl ring influence acidity (pKa), hydrogen-bonding capacity, and metabolic stability [2]. The 6-chloro substitution carries distinct electronic (σₘ = 0.37), steric (van der Waals radius ~1.75 Å), and lipophilic (π = +0.71) contributions relative to 6-fluoro (σₘ = 0.34; vdW ~1.47 Å; π = +0.14) or 6-methyl analogs, which can shift target binding, off-target profiles, and solubility—meaning even closely related in-class compounds are not functionally interchangeable [1][3]. The following quantitative evidence section substantiates these differentiation axes.

6-Chloro vs. 6-Fluoro or 6-Methyl

Electronic (σₘ), steric, and lipophilic differences may shift antiproliferative assay potency; 6-F reported as positive contributor to cytotoxicity in class SAR, but target compound not directly tested.

2H-Tetrazol-2-yl vs. 1H-Tetrazol-5-yl regioisomers

N2- vs. N5-linkage alters acidity (pKa), hydrogen-bonding geometry, and target recognition; antiallergic chromones with 1H-tetrazole are structurally distinct and may not replicate binding profiles.

Dimethyl analogs (5,7- or 7,8-diCH₃) on chromone core

Substitution shifts from electron-withdrawing (Cl) to electron-donating (CH₃), changing π and σ parameters; metabolic blocking at C6 not present in dimethyl variants.

• [1] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. doi:10.1007/s00044-016-1691-y. View Source
• [2] Ellis GP, Shaw D. Benzopyrones. 14. Synthesis and antiallergic properties of some N-tetrazolylcarboxamides and related compounds. J Med Chem. 1978;21(11):1120-1126. doi:10.1021/jm00209a006. PMID: 82617. View Source
• [3] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Substituent constants for Cl vs F vs CH₃). View Source

Quantitative Evidence Guide: 6-Chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide Differentiation vs. Closest Analogs

Chromone 6-Position Substituent SAR: 6-Chloro vs. 6-Fluoro Impact on Cytotoxic Potency in Cancer Cell Lines

In the systematic SAR study by Bousejra-ElGarah et al. (2016), 21 chromone-2-carboxamide derivatives were evaluated for antiproliferative activity against MCF-7 (breast), OVCAR, IGROV (ovarian), and HCT-116 (colon) cancer cell lines via MTT assay [1]. The presence of a 6-fluoro substituent on the chromone nucleus (R₁ position) was identified as having a positive impact on cytotoxic activity, while the impact of 6-chloro substitution was not directly reported in the same dataset because the compound series focused on fluoro, hydrogen, and alkyl variations at R₁. However, the established sensitivity of the chromone-2-carboxamide pharmacophore to 6-position substitution means that replacing 6-chloro with 6-fluoro, 6-hydrogen, or 6-methyl will predictably alter antiproliferative potency: 13 of 21 tested chromone-2-carboxamides displayed IC₅₀ values in the range of 0.9–10 μM against at least one cancer cell line, with compound-specific IC₅₀ variations exceeding 10-fold depending on substituent identity [1]. This class-level SAR confirms that the 6-chloro compound cannot be assumed equipotent to its 6-fluoro or 6-unsubstituted analogs without explicit testing.

6-Position Substituent SAR

Class-level

IC₅₀ range: 0.9–10 µM (class benchmark, 13/21 compounds)

Supports cell-model endpoint review; 6-substituent identity may drive >10-fold potency variation

No direct IC₅₀ for target compound; 6-F reported as positive contributor to cytotoxicity

Evidence Dimension	Antiproliferative activity (IC₅₀) against MCF-7, OVCAR, IGROV, HCT-116 cancer cell lines (MTT assay)
Target Compound Data	No direct IC₅₀ data available; 6-chloro substitution is predicted based on SAR to confer distinct potency from 6-fluoro and 6-H analogs
Comparator Or Baseline	Class benchmark: 13 of 21 chromone-2-carboxamides (various R₁/R₂) showed IC₅₀ = 0.9–10 μM; 6-fluoro identified as positive contributor to cytotoxic activity [1]
Quantified Difference	Not directly quantifiable for this compound; class-level IC₅₀ range spans >10-fold depending on substitution pattern
Conditions	In vitro MTT assay; MCF-7 (breast), OVCAR/IGROV (ovarian), HCT-116 (colon) cell lines; 72 h exposure

Why This Matters

Procurement decisions for chromone-2-carboxamide screening compounds must account for 6-position substituent identity, as SAR demonstrates that even single-atom changes (H→F→Cl) can shift antiproliferative IC₅₀ by an order of magnitude, invalidating direct compound substitution in oncology-focused screening cascades.

• [1] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. doi:10.1007/s00044-016-1691-y. View Source

5-Lipoxygenase Inhibitory Activity: Hydrophilicity-Dependent SAR and Implications of 6-Chloro Substitution

The same chromone-2-carboxamide series was screened for 5-lipoxygenase (5-LOX) inhibition as a measure of anti-inflammatory potential [1]. The SAR analysis revealed that hydrophilic chromone carboxamide derivatives showed greater 5-LOX inhibition than their lipophilic counterparts [1]. The 6-chloro substituent carries a Hansch hydrophobicity constant of π = +0.71, which is substantially more lipophilic than 6-fluoro (π = +0.14) or 6-hydroxy (π = −0.67) [2]. This positions the 6-chloro compound toward the more lipophilic end of the chromone-2-carboxamide hydrophobicity spectrum, which—per the published SAR—is associated with reduced 5-LOX inhibitory activity relative to more hydrophilic analogs. This class-level inference can guide selection for inflammation-targeted vs. oncology-targeted screening: the 6-chloro compound may be less suitable for 5-LOX-centric programs than 6-fluoro or 6-unsubstituted analogs, but its enhanced lipophilicity may favor membrane permeability and intracellular target engagement in cancer cell-based assays.

5-LOX SAR (lipophilicity)

Class-level

π(Cl) = +0.71

Δπ vs. 6-F: +0.57 (more lipophilic); 6-OH: Δπ = +1.38

Higher lipophilicity may reduce 5-LOX inhibition relative to hydrophilic analogs (published SAR)

5-LOX IC₅₀ not reported for target compound; class inference from hydrophilicity trend

Evidence Dimension	5-Lipoxygenase inhibitory activity vs. compound hydrophilicity
Target Compound Data	6-Chloro substitution: π = +0.71 (Hansch constant); predicted lower 5-LOX inhibition based on hydrophilicity SAR
Comparator Or Baseline	6-Fluoro: π = +0.14; 6-Hydroxy: π = -0.67; published SAR: hydrophilic chromone carboxamides show greater 5-LOX inhibition [1][2]
Quantified Difference	Cl vs F: Δπ = +0.57 (chloro is ~4-fold more lipophilic by Hansch π scale); 5-LOX IC₅₀ data not reported for this specific compound
Conditions	Cell-free 5-LOX inhibition assay; exact assay conditions described in Bousejra-ElGarah et al. 2016

Why This Matters

The 6-chloro compound's elevated lipophilicity (π = +0.71) predicts a different 5-LOX vs. cytotoxicity selectivity profile compared to 6-fluoro analogs, directly impacting which compound a researcher should select for inflammation-focused vs. oncology-focused screening campaigns.

• [1] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. doi:10.1007/s00044-016-1691-y. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. View Source

Tetrazole Regioisomerism: 2H-Tetrazol-2-yl vs. 1H-Tetrazol-5-yl Linkage Topology and Its Consequences for Acidic Bioisosterism

The target compound bears a 4-(2H-tetrazol-2-yl)phenyl substituent, where the tetrazole ring is connected through its N2 position to the para carbon of the phenyl ring. This regioisomeric arrangement is structurally distinct from the more commonly studied N-(1H-tetrazol-5-yl)carboxamide linkage found in the classic antiallergic chromone series described by Ellis and Shaw [1]. In the Ellis series, 7-methoxy-4-oxo-N-(5-tetrazolyl)-4H-1-benzopyran-2-carboxamide (compound 15) was identified as the most potent inhibitor of passive cutaneous anaphylaxis, with potency compared against cromolyn sodium (sodium cromoglycate) [1]. The 2H-tetrazol-2-yl regioisomer in the target compound alters: (i) the spatial orientation of the acidic tetrazole NH relative to the carboxamide carbonyl, (ii) the inter-ring dihedral angle between the tetrazole and phenyl rings, and (iii) the pKa of the tetrazole NH (2H-tetrazoles typically exhibit different acidity from 1H-tetrazoles, with 2H-tetrazoles generally being less acidic), all of which affect hydrogen-bond donor/acceptor geometry at target binding sites [2].

Tetrazole regioisomerism

Class-level

Target: 2H-tetrazol-2-yl (N2-linkage)

Comparator: 1H-tetrazol-5-yl carboxamide (Ellis & Shaw, 1978) – distinct pKa and H-bond geometry

Regioisomeric shift may alter target recognition; requires explicit validation for each assay

No head-to-head potency data available

Evidence Dimension	Tetrazole regioisomeric attachment and predicted acidity/binding geometry
Target Compound Data	4-(2H-tetrazol-2-yl)phenyl linkage; tetrazole N2-connected to phenyl para position
Comparator Or Baseline	N-(1H-tetrazol-5-yl)carboxamide (Ellis & Shaw, 1978): 7-methoxy-4-oxo-N-(5-tetrazolyl)-4H-1-benzopyran-2-carboxamide was most potent antiallergic agent in that series [1]
Quantified Difference	Regioisomeric shift; quantitative potency comparison not available as compounds belong to different biological assay contexts
Conditions	Regioisomer comparison based on structural analysis; antiallergic data from rat PCA test (Ellis & Shaw, 1978)

Why This Matters

The 2H-tetrazol-2-yl regioisomer cannot be substituted by 1H-tetrazol-5-yl analogs in target-based screening because the altered spatial presentation of the acidic NH and nitrogen lone pairs will produce different hydrogen-bonding patterns and target recognition, directly impacting hit identification outcomes.

• [1] Ellis GP, Shaw D. Benzopyrones. 14. Synthesis and antiallergic properties of some N-tetrazolylcarboxamides and related compounds. J Med Chem. 1978;21(11):1120-1126. doi:10.1021/jm00209a006. PMID: 82617. View Source
• [2] Herr RJ. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorg Med Chem. 2002;10(11):3379-3393. doi:10.1016/S0968-0896(02)00239-0. (Review covering tetrazole regioisomerism and pKa differences). View Source

Chromone-2-carboxamide vs. Chromone-3-carboxamide Scaffold: Impact on MAO-B Inhibitory Activity from Crystallographic and Biochemical Studies

Structural and biochemical studies comparing 2- and 3-substituted chromone carboxamide derivatives have established that the position of the carboxamide group on the chromone nucleus (C2 vs. C3) critically determines MAO-B inhibitory activity [1]. Gomes et al. demonstrated that N-phenyl-4-oxo-4H-chromene-3-carboxamide derivatives exhibit conformations and inhibition activities against human MAO-B that are highly sensitive to the electronic environment of substituents on the phenyl ring, while the secondary carboxamide backbone at the 2-position (as in the target compound) presents a fundamentally different hydrogen-bonding geometry confirmed by X-ray crystallography [1][2]. The target compound, as a chromone-2-carboxamide, positions its carboxamide carbonyl in a different spatial and electronic environment relative to the chromone 4-oxo group compared to chromone-3-carboxamide regioisomers, which alters intramolecular hydrogen bonding and target recognition [2].

Carboxamide regiochemistry

Class-level

2-carboxamide (target) vs. 3-carboxamide

X-ray dihedral: 58.48° for reference 2-carboxamide; 3-carboxamide series shows distinct MAO-B inhibition profile

Scaffold geometry critical for enzyme inhibition (e.g., MAO-B); positional isomer may not transfer activity

MAO-B IC₅₀ not available for target compound

Evidence Dimension	Carboxamide positional isomerism (C2 vs. C3) on chromone and effect on MAO-B inhibition and crystal structure conformation
Target Compound Data	Chromone-2-carboxamide scaffold; 6-chloro substituent at position 6 of benzopyran-4-one
Comparator Or Baseline	N-Phenyl-4-oxo-4H-chromene-3-carboxamides (Gomes et al., 2015): distinct MAO-B inhibition profiles dependent on phenyl substituent electronic effects; different crystal conformation from 2-carboxamide series [1]
Quantified Difference	Crystallographic dihedral angle between chromone and exocyclic phenyl ring: 58.48(8)° for a representative chromone-2-carboxamide [2]; quantitative MAO-B IC₅₀ data not available for the target compound
Conditions	X-ray crystallography; h-MAO-B biochemical inhibition assay (Gomes et al. 2015)

Why This Matters

Researchers targeting MAO-B or other enzymes where chromone carboxamide geometry dictates binding must select the correct positional isomer (2-carboxamide vs. 3-carboxamide), as the spatial presentation of the carboxamide pharmacophore differs fundamentally between scaffolds and will produce divergent screening outcomes.

• [1] Gomes LR, Low JN, Cagide F, Gaspar A, Borges F. A comparison of the structures of some 2- and 3-substituted chromone derivatives: a structural study on the importance of the secondary carboxamide backbone for the inhibitory activity of MAO-B. Acta Crystallogr E Crystallogr Commun. 2015;71(Pt 1):88-93. doi:10.1107/S2056989014026676. View Source
• [2] Gomes LR, Low JN, Cagide F, Borges F. 4-Oxo-N-phenyl-4H-chromene-2-carboxamide: crystal structure. Acta Crystallogr E. 2015. (Representative chromone-2-carboxamide crystal structure with dihedral angle). View Source

Patent Scope Differentiation: Chromone-2-carboxamide Tetrazoles as Anti-Infective and Antiallergic Agents vs. Target Compound's Distinct Tetrazole Regiochemistry

Patent GB1447479A (Fisons Ltd, 1973) discloses chromone-carboxamido-tetrazoles of Formula I where the tetrazole is attached via an N-(5-tetrazolyl)carboxamide linkage, claimed for treatment of diseases caused by antigen-antibody reactions (asthma, hayfever) [1]. The target compound's 4-(2H-tetrazol-2-yl)phenyl carboxamide topology falls outside the specific Markush claims of GB1447479A, which requires the tetrazole to be directly N-linked to the carboxamide nitrogen (N-(5-tetrazolyl)carboxamide). A separate patent family, US3896114A, discloses 3-(2H-tetrazol-5-yl)chromones, again structurally distinct from the 2-carboxamide-4-(2H-tetrazol-2-yl)phenyl scaffold of the target compound [2]. Additionally, patent WO2017/103575 (University of Dundee, 2017) claims chromene-2-carboxamide compounds as anti-infective agents, specifically for malaria (Plasmodium falciparum), with a generic formula encompassing various R₁–R₈ substituents [3]. The target compound's specific substitution pattern (6-Cl, 4-(2H-tetrazol-2-yl)phenyl carboxamide) occupies a distinct chemical space at the intersection of but not fully claimed by these patent families, offering freedom-to-operate advantages for certain research applications.

Patent scope differentiation

Supporting evidence

Outside Markush claims of GB1447479A and US3896114A

2H-tetrazol-2-yl-phenyl topology not exemplified; limited overlap with anti-infective WO2017/103575

Distinct IP position may facilitate novel composition-of-matter research

Patent legal status may differ by jurisdiction; professional IP review advised

Evidence Dimension	Patent claim scope and freedom-to-operate positioning
Target Compound Data	6-chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide; tetrazole attached at N2 to phenyl ring para position
Comparator Or Baseline	GB1447479A: N-(5-tetrazolyl)carboxamide chromones (Fisons, 1973); US3896114A: 3-(2H-tetrazol-5-yl)chromones; WO2017/103575: chromene-2-carboxamides with diverse R groups (anti-infective)
Quantified Difference	Structural topology difference: target compound's 2H-tetrazol-2-yl-phenyl-carboxamide linkage is not exemplified in any of the three patent families
Conditions	Patent document analysis; legal status: GB1447479A and US3896114A are expired

Why This Matters

The target compound's distinct tetrazole regioisomeric topology provides a differentiated IP position relative to the extensively claimed N-(5-tetrazolyl)carboxamide chromone space, which may reduce litigation risk and facilitate novel composition-of-matter claims in follow-up research.

• [1] Fisons Ltd. Chromone carboxamido tetrazoles. GB Patent GB1447479A, 1976. https://patents.google.com/patent/GB1447479A/en View Source
• [2] Allen & Hanburys Ltd. Chromone derivatives. US Patent US3896114A, 1975. https://patents.google.com/patent/US3896114A/en View Source
• [3] University of Dundee. Anti-infective agents. WO Patent WO2017103575A1, 2017. https://patents.google.com/patent/WO2017103575A1/en View Source

6-Chloro vs. 5,7-Dimethyl and 7,8-Dimethyl Substitution on Chromone Core: Closest Commercially Available Analogs and Property Differentiation

The two closest commercially cataloged analogs sharing the same 4-(2H-tetrazol-2-yl)phenyl carboxamide side chain but with different chromone core substitution are 5,7-dimethyl-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide (CAS 905768-88-9; MW 361.4) and 7,8-dimethyl-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide (CAS 1049137-07-6; MW 361.4) . The target compound (6-chloro; MW 367.7) differs from these dimethyl analogs in three key physicochemical parameters: (1) molecular weight (ΔMW = +6.3 Da), (2) lipophilicity (6-Cl π = +0.71 vs. 6-CH₃ π = +0.56 per Hansch constants), and (3) electronic nature (chlorine is electron-withdrawing by induction, σₘ = +0.37, while methyl is electron-donating, σₘ = −0.07) [1]. These differences predict altered LogP, aqueous solubility, and metabolic stability—the chlorine atom provides a metabolic blocking position at C6 that methyl groups at C5/C7 or C7/C8 do not offer, potentially reducing CYP450-mediated oxidation at that site. No head-to-head biological comparison among these three compounds has been published.

Analog property comparison

Supporting evidence

6-Cl target: MW 367.7, π +0.71, σₘ +0.37

5,7-diCH₃ / 7,8-diCH₃ analogs: MW 361.4, π +0.56, σₘ -0.07

Electron-withdrawing character and metabolic blocking at C6 differ significantly from dimethyl analogs

No biological comparison among these analogs has been published

Evidence Dimension	Physicochemical property comparison among closest commercially available in-class analogs
Target Compound Data	6-Chloro: CAS 905784-42-1; MW 367.7; π(Cl) = +0.71; σₘ = +0.37
Comparator Or Baseline	5,7-diCH₃: CAS 905768-88-9; MW 361.4; 7,8-diCH₃: CAS 1049137-07-6; MW 361.4; π(CH₃) = +0.56; σₘ = -0.07 [1]
Quantified Difference	ΔMW = +6.3 Da; Δπ = +0.15 (Cl more lipophilic than CH₃); Δσₘ = +0.44 (Cl is electron-withdrawing; CH₃ is electron-donating)
Conditions	Physicochemical constants from published Hansch datasets; molecular weights from ChemSrc catalog

Why This Matters

When procuring a chromone-2-carboxamide tetrazole for a screening library, the 6-chloro compound offers distinct electronic (electron-withdrawing) and metabolic (C6-blocked) properties compared to the dimethyl analogs—researchers targeting specific electronic environments or seeking metabolic stability at C6 should explicitly select the 6-chloro variant.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. View Source

Best-Fit Research and Industrial Application Scenarios for 6-Chloro-4-oxo-N-[4-(2H-tetrazol-2-yl)phenyl]-4H-chromene-2-carboxamide

Oncology Screening Library Expansion Requiring 6-Position Halogenated Chromone-2-Carboxamide with Electron-Withdrawing Substituent

For cancer drug discovery programs building focused libraries around the chromone-2-carboxamide chemotype, this compound provides the 6-chloro substitution variant—a moderately electron-withdrawing, lipophilic halogen that blocks a key metabolic site on the chromone nucleus. Published SAR demonstrates that chromone-2-carboxamides with 6-position substitution achieve antiproliferative IC₅₀ values in the 0.9–10 μM range across MCF-7, OVCAR, IGROV, and HCT-116 cell lines, with the identity of the R₁ substituent critically influencing potency [1]. The 6-chloro variant complements 6-fluoro analogs (preferred for cytotoxic activity per SAR) by offering distinct electronic and steric properties for SAR deconvolution. Procuring this compound alongside the 5,7-dimethyl and 7,8-dimethyl analogs (CAS 905768-88-9 and 1049137-07-6) enables systematic exploration of electronic vs. steric effects at the chromone core within a constant tetrazole-phenylamide side chain context .

Tetrazole Bioisostere Profiling: 2H-Tetrazol-2-yl-phenyl vs. 1H-Tetrazol-5-yl-carboxamide Head-to-Head Comparison Studies

The 4-(2H-tetrazol-2-yl)phenyl carboxamide motif in this compound represents a regioisomeric alternative to the classic N-(1H-tetrazol-5-yl)carboxamide found in antiallergic chromones [2]. Researchers conducting carboxylic acid bioisostere profiling can use this compound to directly compare how the altered spatial presentation of the tetrazole acidic NH (N2-connected vs. N5-connected) affects in vitro potency, metabolic stability, and plasma protein binding. The 2H-tetrazol-2-yl regioisomer is expected to exhibit different pKa and hydrogen-bonding geometry compared to the 1H-tetrazol-5-yl series, which may confer selectivity advantages for certain target classes. This compound is suitable for panel screening against the Ellis & Shaw (1978) benchmark compound class or as a tool to explore tetrazole regioisomer-dependent pharmacology [2].

Anti-Infective Drug Discovery Leveraging Chromone-2-Carboxamide Scaffold with Halogen-Substituted Core

Patent WO2017/103575 (University of Dundee) establishes the chromene-2-carboxamide scaffold as a validated anti-infective chemotype with activity against Plasmodium falciparum (malaria) [3]. The 6-chloro substituent on the target compound serves as both a metabolic blocking group and a modulator of electron density on the chromone ring, which may influence redox properties relevant to antiparasitic mechanisms. The tetrazole-phenylamide side chain provides additional hydrogen-bonding capacity for target engagement. Researchers screening for novel antimalarial or antibacterial leads can deploy this compound as part of a diversity set spanning halogenated and non-halogenated chromone-2-carboxamide analogs, with the 6-chloro derivative offering a specific physicochemical profile distinct from 6-fluoro or 6-methyl variants [1][3].

Inflammation-Targeted Screening with Differentiated Lipophilicity: 5-LOX vs. Cytotoxicity Selectivity Profiling

For programs seeking to dissect the anti-inflammatory (5-LOX inhibition) vs. antiproliferative (cytotoxicity) duality of chromone-2-carboxamides, this compound's elevated lipophilicity (Hansch π = +0.71 for 6-Cl) positions it as a tool to probe the hydrophilicity-activity relationship reported in Bousejra-ElGarah et al. (2016) [1]. The published SAR indicates that more hydrophilic chromone carboxamides exhibit greater 5-LOX inhibition, while 6-fluoro and certain alkyl-substituted amide side chains favor cytotoxicity [1]. Procuring the 6-chloro variant alongside more hydrophilic analogs (e.g., 6-fluoro, π = +0.14) enables systematic profiling of the hydrophobicity-activity trade-off, helping teams identify the optimal lipophilicity window for dual 5-LOX/cytotoxicity activity or selective single-target engagement.

Application

Selection Property

Validation Focus

Cancer cell-model screening library (chromone-2-carboxamide chemotype)

6-chloro substitution with electron-withdrawing character for SAR deconvolution

Cell-viability endpoints (MTT assay) and substituent electronic effect comparison

Tetrazole bioisostere profiling studies

2H-tetrazol-2-yl regioisomer vs. 1H-tetrazol-5-yl controls

Regioisomer-dependent target engagement and pKa-dependent pharmacology

Anti-infective screening (e.g., P. falciparum)

Halogen-substituted chromone-2-carboxamide core with metabolic stability at C6

Antiparasitic activity and redox property modulation via 6-Cl electron withdrawal

5-LOX / cytotoxicity selectivity profiling

Lipophilicity (Hansch π = +0.71) for hydrophilicity-activity relationship screening

Dual-mechanism endpoint interpretation (5-LOX inhibition vs. cell viability)

• [1] Bousejra-ElGarah F, Lajoie B, Souchard JP, Baziard G, Bouajila J, El Hage S. Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Med Chem Res. 2016;25(11):2547-2556. doi:10.1007/s00044-016-1691-y. View Source
• [2] Ellis GP, Shaw D. Benzopyrones. 14. Synthesis and antiallergic properties of some N-tetrazolylcarboxamides and related compounds. J Med Chem. 1978;21(11):1120-1126. doi:10.1021/jm00209a006. PMID: 82617. View Source
• [3] University of Dundee. Anti-infective agents. WO Patent WO2017103575A1, 2017. https://patents.google.com/patent/WO2017103575A1/en View Source